Cas no 1896721-41-7 (2-(piperidin-4-yl)methyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-(piperidin-4-yl)methyl-5-(trifluoromethyl)pyridine
• CAS No: 1896721-41-7
• MF: C₁₂H₁₅F₃N₂
• MW: 244.256113290787
• CID: 5758137
• PubChem ID: 115009101
• Update Time: 2025-05-24

2-(piperidin-4-yl)methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[(piperidin-4-yl)methyl]-5-(trifluoromethyl)pyridine
• UBQPIDQCWKMKIH-UHFFFAOYSA-N
• 2-(Piperidin-4-ylmethyl)-5-(trifluoromethyl)pyridine
• EN300-1936404
• 1896721-41-7
• 2-(piperidin-4-yl)methyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H15F3N2/c13-12(14,15)10-1-2-11(17-8-10)7-9-3-5-16-6-4-9/h1-2,8-9,16H,3-7H2
• InChI Key： UBQPIDQCWKMKIH-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)CC1CCNCC1)(F)F

Computed Properties

• Exact Mass: 244.11873297g/mol
• Monoisotopic Mass: 244.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-(piperidin-4-yl)methyl-5-(trifluoromethyl)pyridine

2-(Piperidin-4-yl)methyl-5-(trifluoromethyl)pyridine (CAS No. 1896721-41-7)

The compound 2-(piperidin-4-yl)methyl-5-(trifluoromethyl)pyridine, identified by the CAS registry number CAS No. 1896721-41-7, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridines, which are six-membered aromatic rings containing one nitrogen atom. The structure of this molecule is characterized by a pyridine ring substituted at the 2-position with a piperidinylmethyl group and at the 5-position with a trifluoromethyl group.

The synthesis of 2-(piperidin-4-yl)methyl-5-(trifluoromethyl)pyridine typically involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, or coupling reactions, depending on the starting materials and desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and environmental impact.

The presence of the trifluoromethyl group at the 5-position introduces electron-withdrawing effects, which can significantly influence the electronic properties of the pyridine ring. This substitution pattern enhances the compound's reactivity in certain chemical transformations and improves its stability under specific conditions. The piperidinylmethyl group at the 2-position contributes to the molecule's steric bulk and can modulate its pharmacokinetic properties if used in drug design.

Recent studies have highlighted the potential of 2-(piperidin-4-yl)methyl-5-(trifluoromethyl)pyridine as a building block in medicinal chemistry. Its unique structure makes it a promising candidate for designing bioactive molecules targeting various therapeutic areas, such as oncology, inflammation, and central nervous system disorders. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition or as a scaffold for constructing small-molecule inhibitors.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its aromaticity and substituent effects make it a suitable candidate for developing advanced materials, such as organic semiconductors or functional polymers. Ongoing investigations are focusing on optimizing its electronic properties for applications in organic electronics and optoelectronics.

The development of green chemistry methodologies has also impacted the synthesis and application of CAS No. 1896721-41-7. Environmentally friendly reaction conditions, such as solvent-free systems or biocatalytic processes, are being explored to enhance sustainability in its production and utilization.

In conclusion, 2-(piperidin-4-yl)methyl-5-(trifluoromethyl)pyridine (CAS No. 1896721-41-) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an attractive target for both academic research and industrial development. As scientific understanding of its properties continues to grow, this compound is expected to play an increasingly important role in advancing modern chemistry and materials science.